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Compound of Interest

Compound Name: KWKLFKKAVLKVLTT

Cat. No.: B1577674 Get Quote

Technical Support Center: KWKLFKKAVLKVLTT
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with the

synthetic peptide KWKLFKKAVLKVLTT, a Cecropin A (1-7)-Melittin (4-11) hybrid.

Frequently Asked Questions (FAQs)
Q1: What is the KWKLFKKAVLKVLTT peptide?

KWKLFKKAVLKVLTT is a 15-amino acid synthetic cationic amphipathic peptide. It is a hybrid

of Cecropin A (residues 1-7) and Melittin (residues 4-11). This design combines the

antimicrobial properties of cecropins with the membrane-disrupting capabilities of melittin, while

aiming to reduce the hemolytic activity associated with native melittin.

Q2: What are the primary applications of this peptide?

KWKLFKKAVLKVLTT and related Cecropin-Melittin hybrids are primarily investigated for their

potent antimicrobial activity against a broad spectrum of bacteria. They are also studied for

their potential as anti-inflammatory and antibiofilm agents.

Q3: What is the expected secondary structure of KWKLFKKAVLKVLTT?

In aqueous solutions such as phosphate-buffered saline (PBS), KWKLFKKAVLKVLTT typically

exhibits an unordered or random coil structure. However, in membrane-mimicking
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environments, like in the presence of lipid vesicles or solvents such as trifluoroethanol (TFE), it

adopts a more defined α-helical conformation, which is crucial for its biological activity.

Q4: How should I store the lyophilized peptide?

Lyophilized KWKLFKKAVLKVLTT peptide should be stored at -20°C to -80°C. Under these

conditions, the peptide is stable for extended periods.

Troubleshooting Guides
Issue 1: Difficulty Dissolving the Lyophilized Peptide
Users may encounter issues with the solubility of KWKLFKKAVLKVLTT, particularly in

aqueous buffers.
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Start: Lyophilized Peptide Insoluble

Assess Peptide Charge
(KWKLFKKAVLKVLTT is highly cationic)

Choose Initial Solvent

Try Sterile, Deionized Water First

Low Concentration

For High Concentrations, Use DMSO

High Concentration

If Insoluble, Try Dilute Acetic Acid (e.g., 0.1%)

Insoluble

Aid Dissolution with Brief Sonication

Slowly Add Stock to Final Aqueous Buffer

Peptide Solubilized Still Insoluble: Re-evaluate Concentration
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Start: Suspected Instability

Reconstitute Peptide Freshly

Aliquot and Store at -20°C or -80°C

Assess Aggregation Assess Degradation

Thioflavin T Assay Dynamic Light Scattering RP-HPLC Mass Spectrometry

Optimize Buffer Conditions
(pH, Excipients)

Stable Peptide Solution Achieved
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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